2-Methoxy-2H-1,3,2-benzodioxaborole

• CAS: 72035-41-7

Core Science & Biosynthesis

An In-depth Technical Guide on the Thermodynamic Stability of 2-Methoxy-2H-1,3,2-benzodioxaborole at Room Temperature

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic stability of 2-Methoxy-2H-1,3,2-benzodioxaborole at room temperature. In the absence of direct empirical data for this specific boronic ester, this document synthesizes information from its parent compound, catecholborane, and the broader class of catechol-derived boronic esters to infer its stability profile. The primary decomposition pathway, hydrolysis, is examined in detail, considering the electronic influence of the 2-methoxy substituent on the boron center. A detailed, self-validating experimental protocol for the empirical assessment of its stability is provided, complete with analytical methodologies and data interpretation guidelines. This guide is intended to equip researchers with the foundational knowledge and practical tools necessary for the effective handling, storage, and application of 2-Methoxy-2H-1,3,2-benzodioxaborole in a research and development setting.

Introduction: The Context of 2-Methoxy-2H-1,3,2-benzodioxaborole in Modern Chemistry

Boronic acids and their corresponding esters are pivotal intermediates in contemporary organic synthesis, most notably in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. Their utility extends into medicinal chemistry and drug development, where they serve as key building blocks for novel therapeutics. The stability of these organoboron compounds is a critical parameter that dictates their shelf-life, reactivity, and ultimately, their suitability for various applications.

This guide focuses on a specific, yet important, member of this class: 2-Methoxy-2H-1,3,2-benzodioxaborole (CAS 72035-41-7). As a derivative of catecholborane, its reactivity and stability are of significant interest. Understanding its thermodynamic stability at room temperature is paramount for its effective utilization, ensuring reproducibility in synthetic protocols and integrity in biological assays. This document will provide a detailed examination of the factors governing its stability, a practical framework for its empirical evaluation, and best practices for its handling and storage.

Foundational Principles: The Inherent Lability of Boronic Esters

The stability of boronic esters is a well-studied area, with a general consensus on the primary factors influencing their decomposition. For the vast majority of these compounds, including the benzodioxaborole family, the principal route of degradation at room temperature is hydrolysis .

Boronic esters are generally more stable and easier to handle than their corresponding boronic acids.[1] However, the boron-oxygen bond remains susceptible to cleavage by water. This susceptibility is rooted in the Lewis acidic nature of the boron atom, which makes it prone to nucleophilic attack by water.

The stability of a given boronic ester is a function of several factors:

• Steric Hindrance: Bulkier diol backbones, such as that of pinacol, can sterically shield the boron atom from incoming nucleophiles, thereby enhancing hydrolytic stability.

• Electronic Effects: The electronic properties of the substituents on both the boron-bound organic moiety and the diol backbone can significantly modulate the Lewis acidity of the boron center. Electron-withdrawing groups tend to increase Lewis acidity and thus decrease stability, while electron-donating groups can have the opposite effect.

• pH of the Medium: The rate of hydrolysis is often pH-dependent, with both acidic and basic conditions potentially accelerating the decomposition process.

• Solvent: The presence of protic solvents, particularly water, is the primary driver of hydrolysis. Boronic esters exhibit greater stability in anhydrous, aprotic solvents.[1]

The Parent Compound: Stability Profile of Catecholborane

To understand the stability of 2-Methoxy-2H-1,3,2-benzodioxaborole, we must first consider its parent compound, 2H-1,3,2-benzodioxaborole, commonly known as catecholborane. Catecholborane is a widely used hydroborating and reducing agent in organic synthesis.[2]

Key stability characteristics of catecholborane include:

• Moisture and Air Sensitivity: Catecholborane is known to be sensitive to moisture and air. It should be handled under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.

• Thermal Stability: While sensitive to moisture, it is more stable than many other borane complexes, such as those with THF or dimethyl sulfide.[3] It can be stored for extended periods at low temperatures (e.g., 2-8°C) under an inert atmosphere.

• Hydrolytic Instability: In the presence of water, catecholborane readily hydrolyzes to catechol and boric acid. This reaction underscores the inherent reactivity of the benzodioxaborole ring system to water.

The established sensitivity of catecholborane to hydrolysis provides a crucial baseline for predicting the behavior of its 2-methoxy derivative.

The Role of the 2-Methoxy Substituent: An Inductive and Resonant Influence

The introduction of a methoxy group at the 2-position of the benzodioxaborole ring is expected to significantly influence its stability. The oxygen atom of the methoxy group can exert two opposing electronic effects:

• Inductive Effect (-I): Oxygen is an electronegative atom and will pull electron density away from the boron atom through the sigma bond. This effect would increase the Lewis acidity of the boron center, making it more susceptible to nucleophilic attack and thus, theoretically decreasing stability.

• Resonance Effect (+R): The lone pairs on the methoxy oxygen can be delocalized into the empty p-orbital of the boron atom. This donation of electron density would reduce the Lewis acidity of the boron, thereby increasing the stability of the molecule towards nucleophilic attack.

In similar systems, the resonance effect often dominates. The donation of electron density from the methoxy group's lone pairs to the boron atom would form a more stable, less electrophilic boronate complex. This would be expected to increase the thermodynamic stability of 2-Methoxy-2H-1,3,2-benzodioxaborole relative to catecholborane, particularly concerning its resistance to hydrolysis.

Postulated Decomposition Pathway

The most probable decomposition pathway for 2-Methoxy-2H-1,3,2-benzodioxaborole at room temperature in the presence of atmospheric moisture is hydrolysis. The reaction is anticipated to proceed via nucleophilic attack of a water molecule on the boron atom, leading to the cleavage of the B-O bonds of the dioxaborole ring.

Caption: Postulated hydrolytic decomposition of 2-Methoxy-2H-1,3,2-benzodioxaborole.

A Validated Experimental Protocol for Stability Assessment

To empirically determine the stability of 2-Methoxy-2H-1,3,2-benzodioxaborole, the following detailed protocol is proposed. This method is designed to be self-validating by including necessary controls and employing a robust analytical technique.

Objective

To quantify the rate of decomposition of 2-Methoxy-2H-1,3,2-benzodioxaborole at room temperature under defined solvent and atmospheric conditions.

Materials and Equipment

• 2-Methoxy-2H-1,3,2-benzodioxaborole (of known purity)

• Anhydrous solvent (e.g., acetonitrile, THF)

• Deuterated solvent for NMR analysis (e.g., CDCl₃, Acetonitrile-d₃)

• Internal standard (e.g., 1,3,5-trimethoxybenzene, durene)

• High-resolution Nuclear Magnetic Resonance (NMR) spectrometer (≥400 MHz)

• Inert atmosphere glovebox or Schlenk line

• Precision balance

• Volumetric flasks and pipettes

• NMR tubes with sealable caps

Experimental Workflow

Caption: Experimental workflow for assessing the stability of 2-Methoxy-2H-1,3,2-benzodioxaborole.

Step-by-Step Methodology

• Preparation of Stock Solution (under inert atmosphere):

  • In a glovebox, accurately weigh a known amount of 2-Methoxy-2H-1,3,2-benzodioxaborole and the internal standard.

  • Dissolve in a known volume of anhydrous deuterated solvent in a volumetric flask to create a stock solution of known concentration.

• Sample Aliquoting:

  • Aliquot the stock solution into several NMR tubes.

  • Seal the NMR tubes securely to prevent solvent evaporation and atmospheric contamination.

• Initial Analysis (t=0):

  • Acquire a high-resolution ¹H NMR spectrum of one of the freshly prepared samples.

  • Ensure the spectral parameters (e.g., relaxation delay) are optimized for quantitative analysis.

  • Integrate the characteristic peaks of 2-Methoxy-2H-1,3,2-benzodioxaborole and the internal standard.

• Incubation:

  • Store the remaining NMR tubes at a constant room temperature (e.g., 25°C), protected from light.

• Time-Course Analysis:

  • At predetermined time points (e.g., 1, 3, 7, 14, and 28 days), acquire a ¹H NMR spectrum of one of the stored samples.

  • Use the same spectral parameters as the initial analysis.

  • Integrate the characteristic peaks of the starting material and any observable decomposition products, relative to the internal standard.

Analytical Method Validation

The use of a stable, non-reactive internal standard is crucial for the self-validation of this protocol. The integral of the internal standard should remain constant across all time points, confirming the consistency of the sample preparation and NMR acquisition. Any significant deviation would indicate an experimental error (e.g., solvent evaporation).

Data Interpretation and Quantitative Reporting

The stability of 2-Methoxy-2H-1,3,2-benzodioxaborole can be quantified by monitoring the decrease in its concentration over time.

• Calculate the Relative Concentration: At each time point, calculate the ratio of the integral of a characteristic peak of the analyte to the integral of the internal standard.

• Normalize the Data: Normalize the relative concentration at each time point to the initial concentration at t=0.

• Plot the Data: Plot the normalized concentration versus time.

• Determine the Half-Life (t½): From the plot, determine the time it takes for the concentration of 2-Methoxy-2H-1,3,2-benzodioxaborole to decrease by 50%.

Table 1: Template for Reporting Stability Data

Time (days)	Integral of Analyte	Integral of Internal Standard	Relative Concentration (Analyte/Standard)	Normalized Concentration (%)
0	Value	Value	Value	100
1	Value	Value	Value	Value
3	Value	Value	Value	Value
7	Value	Value	Value	Value
14	Value	Value	Value	Value
28	Value	Value	Value	Value

Recommendations for Safe Handling and Storage

Based on the inferred hydrolytic instability, the following handling and storage procedures are recommended to maintain the integrity of 2-Methoxy-2H-1,3,2-benzodioxaborole:

• Handling: All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) in a glovebox or using Schlenk techniques. Use anhydrous solvents and oven-dried glassware.

• Storage: Store the compound in a tightly sealed container under an inert atmosphere at a reduced temperature (2-8°C is recommended for its parent compound, catecholborane). Protect from light and moisture.

Conclusion

For researchers and professionals in drug development, it is imperative to recognize the moisture-sensitive nature of this compound. The provided experimental protocol offers a robust framework for empirically quantifying its stability, enabling its confident and reproducible application in synthesis and other research endeavors. The insights and methodologies presented in this guide are intended to bridge the current knowledge gap and facilitate the effective use of 2-Methoxy-2H-1,3,2-benzodioxaborole.

References

• Ataman Kimya. (n.d.). CATECHOLBORANE.
• Boger, D. L., & Brotherton, C. E. (1986). Boronate Derivatives of Functionally Diverse Catechols: Stability Studies. Journal of Organic Chemistry, 51(15), 2777-2781.
• Zhang, Y., et al. (2021). Stabilization of catechol–boronic ester bonds for underwater self-healing and recycling of lipophilic bulk polymer in wider pH range.
• MOLBASE. (n.d.). 2-methoxy-1,3,2-benzodioxaborole|72035-41-7.
• Brown, H. C., & Gupta, S. K. (2000). New Economical, Convenient Procedures for the Synthesis of Catecholborane. Organic Process Research & Development, 4(6), 463-465.
• Brown, H. C. (2001). U.S. Patent No. 6,204,405. Washington, DC: U.S.
• Sigma-Aldrich. (n.d.). Catecholborane 98%.

• Wikipedia. (n.d.). Catecholborane. Retrieved from [Link]

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Navigating the Unknown: A Toxicological and Safety Blueprint for 2-Methoxy-2H-1,3,2-benzodioxaborole

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

2-Methoxy-2H-1,3,2-benzodioxaborole, a member of the benzodioxaborole family, presents significant interest in synthetic chemistry and drug discovery due to its utility as a versatile building block. However, a comprehensive toxicological profile for this compound remains largely uncharacterized in publicly available literature. This guide is designed to provide a forward-looking safety and toxicity assessment framework. In the absence of extensive empirical data, we will leverage information from its structural analogs and established toxicological principles to infer potential hazards. This document will delineate a necessary and robust suite of toxicological assays, offering detailed experimental protocols to guide researchers in generating the critical data required for a thorough risk assessment. Our objective is to equip scientists and drug development professionals with the foundational knowledge and a practical roadmap to handle and evaluate 2-Methoxy-2H-1,3,2-benzodioxaborole with the highest standards of safety and scientific integrity.

Introduction: The Double-Edged Sword of Novel Chemical Entities

The advancement of novel chemical entities (NCEs) like 2-Methoxy-2H-1,3,2-benzodioxaborole is the lifeblood of innovation in pharmaceuticals and material science. The benzodioxaborole moiety is a privileged scaffold, appearing in a range of biologically active molecules. However, with innovation comes the profound responsibility of ensuring safety. For 2-Methoxy-2H-1,3,2-benzodioxaborole, the current body of public knowledge on its toxicological properties is sparse. Material Safety Data Sheets (MSDS) from various suppliers consistently indicate that the compound may be harmful if inhaled, swallowed, or absorbed through the skin, and is classified as an irritant[1][2]. Crucially, they also highlight a significant data gap: the chemical, physical, and toxicological properties have not been thoroughly investigated[1].

This guide, therefore, takes a proactive stance. We will first synthesize the available safety information. Subsequently, we will dissect the molecule's structure to anticipate potential toxicological liabilities, drawing parallels with related compounds where appropriate. The core of this document will then lay out a comprehensive, multi-tiered toxicological testing strategy, complete with detailed experimental protocols. This blueprint is designed to be a self-validating system for any research program involving this compound, ensuring that its potential is explored without compromising the safety of researchers or the integrity of downstream applications.

Known Safety Profile and Handling Precautions

Based on available MSDS, the immediate safety concerns for 2-Methoxy-2H-1,3,2-benzodioxaborole are primarily related to its irritant properties and potential for harm upon exposure. The following table summarizes the key safety information.

Hazard Classification	GHS Pictograms	Precautionary Statements
Skin Irritation (Category 2)	GHS07	H315: Causes skin irritation. P264: Wash skin thoroughly after handling. P280: Wear protective gloves/protective clothing/eye protection/face protection. P302+P352: IF ON SKIN: Wash with plenty of water. P332+P313: If skin irritation occurs: Get medical advice/attention.[2][3]
Eye Irritation (Category 2A)	GHS07	H319: Causes serious eye irritation. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P337+P313: If eye irritation persists: Get medical advice/attention.[2][3]
Acute Toxicity (Oral, Inhalation, Dermal) - Potential	GHS07	H302: Harmful if swallowed. H332: Harmful if inhaled. While specific LD50/LC50 data is unavailable, the potential for harm necessitates caution. P270: Do not eat, drink or smoke when using this product. P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][4]

Handling Workflow:

The following diagram outlines the essential workflow for safely handling 2-Methoxy-2H-1,3,2-benzodioxaborole in a laboratory setting.

Caption: A workflow for the safe handling of 2-Methoxy-2H-1,3,2-benzodioxaborole.

Anticipated Toxicological Profile: A Structure-Based Assessment

The chemical structure of 2-Methoxy-2H-1,3,2-benzodioxaborole provides clues to its potential toxicological profile. The molecule contains a catechol-derived boronic ester. The 1,3-benzodioxole moiety is of particular interest from a toxicological standpoint.

Metabolic Activation Pathway (Hypothesized):

The 1,3-benzodioxole ring is known to be a substrate for cytochrome P450 enzymes. Metabolism can lead to the formation of a reactive carbene intermediate, which can inactivate P450 enzymes and potentially bind to other cellular macromolecules, including DNA. This mechanism is a known source of toxicity for other compounds containing this moiety.

Caption: Hypothesized metabolic activation of the benzodioxole moiety.

Given this potential for metabolic activation, a thorough toxicological evaluation must prioritize assays that can detect genotoxicity and carcinogenicity.

A Blueprint for Comprehensive Toxicological Evaluation

The following sections outline the critical in vitro and in vivo studies required to establish a robust toxicity profile for 2-Methoxy-2H-1,3,2-benzodioxaborole.

Genotoxicity Assessment

Genotoxicity testing is paramount due to the structural alerts for metabolic activation to a reactive intermediate. The standard battery of tests should be employed.

Experimental Protocol: Bacterial Reverse Mutation Assay (Ames Test)

Objective: To assess the mutagenic potential of 2-Methoxy-2H-1,3,2-benzodioxaborole by its ability to induce reverse mutations in several strains of Salmonella typhimurium and Escherichia coli.

Methodology:

• Strains: Use a minimum of five strains, including TA98, TA100, TA1535, TA1537, and either E. coli WP2 uvrA or WP2 uvrA (pKM101).

• Metabolic Activation: Conduct the assay both with and without a mammalian metabolic activation system (S9 fraction from Aroclor 1254-induced rat liver).

• Dose Selection: Perform a preliminary dose-range finding study to determine the appropriate concentration range. The highest concentration should be 5000 µ g/plate or the limit of solubility/cytotoxicity.

• Assay Procedure:

  • Prepare serial dilutions of the test compound in a suitable solvent (e.g., DMSO).

  • In a test tube, combine the test compound dilution, the bacterial culture, and either S9 mix or a buffer control.

  • After a brief pre-incubation, add top agar and pour the mixture onto minimal glucose agar plates.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Analysis: Count the number of revertant colonies on each plate. A compound is considered mutagenic if it produces a dose-dependent increase in revertant colonies of at least two-fold over the solvent control in at least one strain.

In Vitro Mammalian Cell Cytotoxicity and Genotoxicity

Experimental Protocol: In Vitro Micronucleus Test

Objective: To determine the clastogenic and aneugenic potential of the compound in cultured mammalian cells.

Methodology:

• Cell Line: Use a well-characterized cell line such as human peripheral blood lymphocytes (HPBL), CHO, or L5178Y cells.

• Metabolic Activation: Conduct the assay with and without S9 metabolic activation.

• Treatment: Expose the cells to a range of concentrations of the test compound for a short duration (3-6 hours) followed by a recovery period, and for a longer duration (e.g., 24 hours) without S9.

• Cytokinesis Block: Add cytochalasin B to the culture medium to block cytokinesis, resulting in binucleated cells.

• Harvesting and Staining: Harvest the cells, fix, and stain with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Scoring: Score at least 2000 binucleated cells per concentration for the presence of micronuclei. A significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

Acute Systemic Toxicity

While some information can be gleaned from in vitro cytotoxicity assays, in vivo acute toxicity studies are necessary to determine the potential for immediate, life-threatening effects.

Experimental Protocol: Acute Oral Toxicity - Up-and-Down Procedure (UDP)

Objective: To determine the acute oral LD50 of 2-Methoxy-2H-1,3,2-benzodioxaborole.

Methodology:

• Species: Use a single sex (typically female) of a standard rodent species (e.g., Sprague-Dawley rats).

• Procedure:

  • Administer a single oral dose of the test compound to one animal.

  • Observe the animal for signs of toxicity and mortality for up to 14 days.

  • If the animal survives, the next animal is given a higher dose. If the animal dies, the next animal is given a lower dose.

  • The dose progression factor is typically 3.2.

  • Continue this sequential dosing until the stopping criteria are met (e.g., a specified number of reversals in outcome).

• Data Analysis: The LD50 is calculated using the maximum likelihood method.

Repeated Dose Toxicity

These studies are crucial for identifying target organs of toxicity and establishing a No-Observed-Adverse-Effect-Level (NOAEL).

Experimental Protocol: 28-Day Repeated Dose Oral Toxicity Study in Rodents

Objective: To evaluate the potential adverse effects of repeated oral administration of the test compound over a 28-day period.

Methodology:

• Species and Groups: Use both male and female rats, with at least three dose groups and a control group (vehicle only).

• Dosing: Administer the test compound daily by oral gavage for 28 consecutive days.

• Observations: Conduct daily clinical observations, weekly body weight and food consumption measurements.

• Clinical Pathology: At the end of the study, collect blood for hematology and clinical chemistry analysis.

• Histopathology: Conduct a full necropsy on all animals. Weigh major organs and preserve them, along with a comprehensive list of other tissues, for histopathological examination.

• Data Analysis: Analyze all data for statistically significant, dose-related changes compared to the control group. The highest dose level at which no adverse effects are observed is the NOAEL.

Reproductive and Developmental Toxicity

Given that related compounds like 2-methoxyethanol are known reproductive toxicants, this is a critical area for investigation[5][6].

Experimental Protocol: Combined Repeated Dose Toxicity Study with the Reproduction/Developmental Toxicity Screening Test (OECD TG 422)

Objective: To provide a preliminary assessment of reproductive and developmental toxicity, in addition to systemic toxicity.

Methodology:

• Study Design: This study combines a 28-day repeated dose study design with reproductive and developmental endpoints.

• Dosing Period: Males are dosed for a minimum of four weeks (including a two-week pre-mating period), and females are dosed for two weeks pre-mating, during mating, gestation, and lactation until day 13 postpartum.

• Endpoints:

  • Parental Animals: In addition to the standard repeated dose toxicity endpoints, monitor mating performance, fertility, gestation length, and parturition.

  • Offspring: Evaluate litter size, pup viability, sex ratio, and body weights. Conduct clinical observations and a gross necropsy on all pups.

• Data Analysis: This study can identify potential effects on male and female reproductive function and provide an initial indication of developmental toxicity.

Conclusion: A Call for Data-Driven Prudence

2-Methoxy-2H-1,3,2-benzodioxaborole is a compound of interest with unrealized potential. However, its widespread and safe application is contingent upon a thorough understanding of its toxicological profile. The current lack of comprehensive data necessitates a cautious and systematic approach to its evaluation. The experimental framework outlined in this guide provides a scientifically rigorous and ethically sound pathway for generating the necessary safety data. By adhering to these principles of proactive toxicological assessment, the scientific community can unlock the potential of novel chemical entities like 2-Methoxy-2H-1,3,2-benzodioxaborole while upholding the highest standards of safety and responsibility.

References

• MOLBASE. (n.d.). 2-methoxy-1,3,2-benzodioxaborole|72035-41-7. Retrieved from [Link]

• Finar Limited. (2010, June 10). Catechol (Pyrocatechol) MSDS. Retrieved from [Link]

• PubChem. (n.d.). 2-(2H-1,3,2-benzodioxaborol-2-yl)-2H-1,3,2-benzodioxaborole. Retrieved from [Link]

• Nelson, B. K., Vorhees, C. V., Scott, W. J., Jr, & Hastings, L. (1989). Effects of 2-methoxyethanol on fetal development, postnatal behavior, and embryonic intracellular pH of rats.
• Kim, J. Y., Lee, J. A., Kim, H. R., & Kim, Y. J. (2020). Genotoxicity study of 2-methoxyethanol and benzalkonium chloride through Comet assay using 3D cultured HepG2 cells. Molecular & Cellular Toxicology, 16(4), 415–422.

• IntechOpen. (2022, January 19). Reproductive Toxicology: An Update. Retrieved from [Link]

• Pharmaceutical Outsourcing. (2012, September 16). Genotoxic Impurities Part 2: Toxicological Overview. Retrieved from [Link]

• International Journal of Pharma and Bio Sciences. (2021, May 10). A Brief Review on Genotoxic impurities in Pharmaceuticals. Retrieved from [Link]

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• 4. tcichemicals.com [tcichemicals.com]
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• 6. Effects of 2-methoxyethanol on fetal development, postnatal behavior, and embryonic intracellular pH of rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Systematic Framework for Determining the Solubility Profile of 2-Methoxy-2H-1,3,2-benzodioxaborole in Organic Solvents

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-Methoxy-2H-1,3,2-benzodioxaborole is a catechol-derived boronic ester with significant potential in synthetic chemistry and materials science. As with any novel chemical entity, a thorough understanding of its physicochemical properties is paramount for effective application, particularly in process development, formulation, and quality control. Solubility is a critical parameter that dictates solvent selection for synthesis, purification, and downstream applications.[1][2] Poor solubility can impede reaction kinetics, complicate purification schemes, and ultimately hinder the translation of a promising compound from the laboratory to commercial viability.[3][4]

This technical guide presents a comprehensive framework for systematically determining the solubility profile of 2-Methoxy-2H-1,3,2-benzodioxaborole in a range of common organic solvents. Recognizing that specific quantitative data for this compound is not yet widely published, this document provides researchers with the theoretical foundation and practical, field-proven methodologies required to generate this crucial data in-house.[5] The guide details the principles of solvent selection, a step-by-step experimental protocol based on the reliable shake-flask method, and guidance on data interpretation and presentation.

Introduction to 2-Methoxy-2H-1,3,2-benzodioxaborole

2-Methoxy-2H-1,3,2-benzodioxaborole belongs to the class of boronic esters, specifically a derivative of catechol (1,2-dihydroxybenzene). These cyclic esters are often more stable and easier to handle than their corresponding boronic acids.[6][7] The structure features a five-membered dioxaborole ring fused to a benzene ring, with a methoxy group attached to the boron atom.

The utility of such compounds lies in their role as intermediates in organic synthesis. Boronic esters are cornerstone reagents in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction, for the formation of carbon-carbon bonds. The specific properties of 2-Methoxy-2H-1,3,2-benzodioxaborole, influenced by its methoxy and catechol moieties, make it a potentially valuable building block. A well-defined solubility profile is the first step toward optimizing its use in these synthetic applications, from ensuring homogeneity in reaction mixtures to selecting appropriate solvents for crystallization and purification.[8]

Theoretical Principles of Solubility and Solvent Selection

The solubility of a solid solute in a liquid solvent is governed by the intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. The adage "like dissolves like" serves as a fundamental guiding principle, suggesting that substances with similar polarities are more likely to be soluble in one another.[8]

Solvent Classification

Organic solvents are typically categorized based on their polarity and their ability to act as hydrogen bond donors. A systematic solubility screen should include representatives from each major class to build a comprehensive profile.

• Polar Protic Solvents: These solvents, such as alcohols (e.g., methanol, ethanol), can engage in hydrogen bonding and have high dielectric constants.

• Polar Aprotic Solvents: Solvents like dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile (ACN) possess large dipole moments but lack O-H or N-H bonds, making them incapable of donating hydrogen bonds.[9]

• Nonpolar Solvents: These solvents, including hydrocarbons like hexane and toluene, have low dielectric constants and primarily interact through weaker van der Waals forces.

The structure of 2-Methoxy-2H-1,3,2-benzodioxaborole, with its polar B-O and C-O bonds and its largely nonpolar aromatic ring, suggests it will exhibit varied solubility across these classes. While related boronic esters show good solubility in many organic solvents, the specific balance of polar and nonpolar characteristics will determine the optimal solvent for any given application.[10][11]

Diagram: Solvent Selection Logic

The following diagram illustrates the logical approach to selecting a diverse panel of solvents for a comprehensive solubility screen.

Caption: A logical workflow for selecting a diverse solvent panel.

Experimental Determination of Solubility: The Shake-Flask Method

The isothermal shake-flask method is the gold-standard for determining equilibrium solubility due to its reliability and reproducibility.[12][13] It involves agitating an excess amount of the solid compound in the solvent of interest at a constant temperature until equilibrium is reached. The concentration of the dissolved compound in the resulting saturated solution is then measured.

Detailed Experimental Protocol

• Preparation: Add an excess amount of 2-Methoxy-2H-1,3,2-benzodioxaborole to several (n≥3) glass vials. The excess solid is crucial to ensure that a true equilibrium with the solid phase is achieved.[14]

• Solvent Addition: Accurately dispense a known volume of the selected organic solvent into each vial.

• Equilibration: Seal the vials tightly and place them in an orbital shaker or on a stirring plate within a temperature-controlled environment (e.g., 25 °C). Agitate the mixtures for a sufficient duration to reach equilibrium. A period of 24 to 48 hours is typically adequate, but this should be confirmed by measuring the concentration at different time points (e.g., 24, 48, and 72 hours) until the values plateau.[13][15]

• Phase Separation: Once equilibrium is reached, allow the vials to stand undisturbed in the temperature-controlled environment for a short period to let the excess solid settle. Carefully withdraw a sample from the clear supernatant. To ensure no solid particles are transferred, the sample must be filtered (using a solvent-compatible syringe filter, e.g., 0.22 µm PTFE) or centrifuged.[16][17]

• Analysis: Immediately after separation, dilute the saturated solution with a suitable solvent to prevent precipitation and bring the concentration within the linear range of the analytical method. Quantify the concentration of 2-Methoxy-2H-1,3,2-benzodioxaborole using a validated analytical technique, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV), as the aromatic system should provide a strong chromophore.[18]

• Calculation: Calculate the solubility from the measured concentration, taking into account the dilution factor. The result is typically expressed in mg/mL or g/L.

Diagram: Experimental Workflow

The following diagram outlines the key steps of the shake-flask method for determining solubility.

Caption: Step-by-step workflow for the shake-flask solubility determination method.

Hypothetical Solubility Profile and Data Interpretation

While specific experimental data must be generated, a hypothetical solubility profile can serve as a template for data presentation. The following table provides an example of how the results of a solubility screen for 2-Methoxy-2H-1,3,2-benzodioxaborole might be structured.

Table 1: Hypothetical Solubility of 2-Methoxy-2H-1,3,2-benzodioxaborole in Various Organic Solvents at 25 °C

Solvent Class	Solvent	Hypothetical Solubility (mg/mL)	Qualitative Descriptor
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	> 100	Very Soluble
N,N-Dimethylformamide (DMF)	> 90	Very Soluble
Acetone	~ 50	Freely Soluble
Acetonitrile (ACN)	~ 25	Soluble
Ethers	Tetrahydrofuran (THF)	~ 70	Freely Soluble
Methyl tert-butyl ether (MTBE)	~ 15	Sparingly Soluble
Polar Protic	Methanol	~ 35	Freely Soluble
Ethanol	~ 20	Soluble
Chlorinated	Dichloromethane (DCM)	~ 80	Freely Soluble
Chloroform	> 100	Very Soluble
Nonpolar	Toluene	~ 30	Soluble
Heptane	< 1	Practically Insoluble

Note: The qualitative descriptors are based on United States Pharmacopeia (USP) definitions.

Interpretation: The data in this hypothetical table would suggest that 2-Methoxy-2H-1,3,2-benzodioxaborole is highly soluble in polar aprotic and chlorinated solvents. Its solubility is moderate in polar protic solvents and some ethers, while it is very low in nonpolar aliphatic solvents like heptane. This profile is consistent with a molecule that has significant polar character but also a substantial nonpolar aromatic surface area. Such data is invaluable for selecting solvents for specific tasks:

• Reaction Solvents: THF, Toluene, or DCM could be excellent choices for Suzuki-Miyaura couplings.

• Purification (Crystallization): A mixed solvent system, such as Toluene/Heptane or Ethanol/Water, might be effective for recrystallization, where the compound is soluble in one solvent but not the other.[8]

Conclusion

A comprehensive understanding of the solubility profile of 2-Methoxy-2H-1,3,2-benzodioxaborole is a prerequisite for its efficient and effective use in research and development. While published quantitative data is currently scarce, this guide provides the necessary theoretical background and a robust, step-by-step experimental framework for researchers to generate this critical information. By systematically applying the principles of solvent selection and employing the reliable shake-flask method, scientists can build a detailed solubility profile that will inform reaction optimization, guide purification strategies, and accelerate the development timeline for applications involving this promising boronic ester.

Sources

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• 2. The Importance of Solubility for New Drug Molecules – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
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• 4. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. Xanthopinacol Boronate: A Robust, Photochemically Assembled and Cleavable Boronic Ester for Orthogonal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 9. New Screening Protocol for Effective Green Solvents Selection of Benzamide, Salicylamide and Ethenzamide - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. solubility experimental methods.pptx [slideshare.net]

The Genesis of a Reagent: Historical Discovery and Early Synthesis of 2-Methoxy-2H-1,3,2-benzodioxaborole

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the historical context and early synthetic methodologies for 2-Methoxy-2H-1,3,2-benzodioxaborole, often referred to as catechol methyl borate. While the specific discovery of this singular molecule is not marked by a single seminal event, its emergence is deeply rooted in the systematic exploration of boronic esters in the mid-20th century. This document traces the foundational chemistry, details the logical progression of synthetic strategies, and presents a representative early-era protocol. The guide is structured to provide not only the procedural steps but also the underlying chemical principles and experimental rationale that guided its initial preparation, offering valuable insights for today's researchers in organic synthesis and drug development.

Introduction: The Dawn of Boronic Esters in Organic Synthesis

The field of organic chemistry was profoundly changed by the introduction of organoboron compounds as versatile and uniquely reactive intermediates. Boronic acids and their corresponding esters are recognized for their stability, low toxicity, and diverse reactivity, making them indispensable tools in modern synthesis, most notably in the Suzuki-Miyaura cross-coupling reaction.[1] Structurally, the trivalent boron atom possesses a vacant p-orbital, rendering it a mild Lewis acid and enabling its unique chemical behavior.[1]

The 1,3,2-benzodioxaborole scaffold, derived from the condensation of catechol with a boron source, represents a particularly stable and useful class of cyclic boronic esters. The aromatic backbone and the five-membered ring structure confer favorable properties, including enhanced stability compared to acyclic analogues and well-defined reactivity. Before the widespread use of its most famous derivative, catecholborane (the B-H variant), the foundational chemistry for creating B-O bonds within this cyclic system was established through classic esterification reactions. The 2-methoxy derivative, 2-Methoxy-2H-1,3,2-benzodioxaborole, emerged from this foundational work as a stable, easily prepared boronic ester.

Foundational Work: The Reaction of Catechol with Boron Compounds

The historical synthesis of 2-alkoxy-1,3,2-benzodioxaboroles is a direct extension of the fundamental reaction between an alcohol and boric acid or its esters. The first preparations of simple organic orthoborates were systematically studied in the 1940s, laying the groundwork for more complex structures.[2] The key to these syntheses is the principle of esterification, an equilibrium process that must be driven to completion.

For diols like catechol (1,2-dihydroxybenzene), the reaction is particularly favorable due to the formation of a thermodynamically stable five-membered ring. Early methodologies focused on two primary approaches:

• Direct Esterification with Boric Acid: Reacting catechol with boric acid (H₃BO₃) in an inert solvent. This reaction produces the target ester and water. To drive the equilibrium, the water must be continuously removed from the reaction mixture.

• Transesterification with a Borate Ester: Reacting catechol with a simple trialkyl borate, such as trimethyl borate (B(OCH₃)₃). This reaction yields the desired 2-methoxy-1,3,2-benzodioxaborole and methanol. The removal of the low-boiling methanol byproduct drives the reaction forward.

These methods, often performed in aromatic hydrocarbons like benzene or toluene, utilized azeotropic distillation to efficiently remove the water or alcohol byproduct, a technique that became standard practice for such condensations.[3][4]

Early Synthesis Protocol for 2-Methoxy-1,3,2-benzodioxaborole

The following protocol is a representative example of an early, robust method for the preparation of 2-Methoxy-2H-1,3,2-benzodioxaborole based on the principle of transesterification. This approach was favored for its clean conversion and the relative ease of removing the methanol byproduct compared to water.

Materials and Equipment

Reagent/Equipment	Purpose
Catechol (1,2-dihydroxybenzene)	Dihydroxy aromatic substrate
Trimethyl borate	Boron source and methoxy donor
Toluene (anhydrous)	Reaction solvent for azeotropic removal
Round-bottom flask	Reaction vessel
Dean-Stark apparatus	To collect and remove methanol byproduct
Reflux condenser	To prevent solvent loss during heating
Heating mantle	Heat source
Distillation apparatus	For final product purification

Step-by-Step Methodology

• Apparatus Setup: Assemble a dry round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser. Ensure all glassware is thoroughly dried to prevent premature hydrolysis of the borate ester.

• Charging the Flask: To the round-bottom flask, add catechol (1.0 eq) and anhydrous toluene (approx. 2-3 mL per gram of catechol).

• Addition of Borate Ester: Add trimethyl borate (1.05 eq) to the flask. A slight excess of the borate ester ensures complete conversion of the catechol.

• Azeotropic Reflux: Heat the mixture to a gentle reflux. The toluene-methanol azeotrope will begin to distill and collect in the Dean-Stark trap. The reaction is monitored by the volume of methanol collected.

• Reaction Completion: Continue the reflux until no more methanol is collected in the trap, which typically takes several hours. This indicates the reaction has reached completion.

• Isolation: Allow the reaction mixture to cool to room temperature. Remove the solvent (toluene) under reduced pressure using a rotary evaporator.

• Purification: The crude product, a liquid or low-melting solid, is then purified by vacuum distillation to yield pure 2-Methoxy-2H-1,3,2-benzodioxaborole.

Mechanistic Insights and Experimental Rationale

Understanding the causality behind the experimental design is crucial for appreciating the robustness of this early synthesis.

• Choice of Substrate (Catechol): The ortho-positioning of the two hydroxyl groups on the benzene ring is critical. This geometry acts as a pre-organized template, facilitating the intramolecular cyclization with the boron center to form a low-strain, five-membered ring. This is known as the chelate effect, which provides a strong thermodynamic driving force for the reaction.

• Anhydrous Conditions: Boronic esters are susceptible to hydrolysis. The B-O bond can be cleaved by water, which would reverse the reaction and lead to lower yields and impure products. Therefore, using anhydrous solvents and dried glassware is paramount.[4]

• Azeotropic Byproduct Removal: The synthesis is an equilibrium-controlled process. According to Le Châtelier's principle, the continuous removal of a product (in this case, methanol) will shift the equilibrium to the right, favoring the formation of the desired benzodioxaborole. The Dean-Stark apparatus is an elegant and efficient engineering solution for this chemical challenge, allowing for the physical separation of the lower-density, immiscible byproduct as it is formed.

• Transesterification vs. Direct Esterification: While direct esterification with boric acid is feasible, the transesterification from trimethyl borate is often cleaner for preparing the methoxy derivative specifically. It avoids the formation of intermediate B-OH species and directly yields the target compound. The removal of methanol (b.p. 64.7 °C) is also more straightforward than the removal of water (b.p. 100 °C).

Fig. 1: Experimental workflow for the early synthesis of 2-Methoxy-2H-1,3,2-benzodioxaborole.

The Chemical Transformation: A Visual Representation

The core of the synthesis is the reaction between one molecule of catechol and one molecule of trimethyl borate, resulting in the formation of the cyclic boronic ester and two molecules of methanol.

Sources

• 1. scispace.com [scispace.com]
• 2. 176. The preparation of simple organic orthoborates - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. US4057568A - Process for synthesis of boric acid ester - Google Patents [patents.google.com]
• 4. asianpubs.org [asianpubs.org]

Protocols & Analytical Methods

Application Note: 2-Methoxy-2H-1,3,2-benzodioxaborole (MeO-Bcat) in Advanced Pharmaceutical Intermediate Synthesis

Introduction & Mechanistic Rationale

In the synthesis of complex pharmaceutical intermediates, organoboron compounds are indispensable. Alkylboronic pinacol esters (Bpin) are universally favored due to their exceptional bench stability and compatibility with classical cross-coupling reactions (e.g., Suzuki-Miyaura). However, this stability is a double-edged sword in radical chemistry. The electron-donating nature of the pinacol ligand diminishes the Lewis acidity of the boron atom, rendering Bpin esters highly resistant to nucleohomolytic substitution by radicals[1].

To bridge the gap between stable precursors and radical reactivity, 2-Methoxy-2H-1,3,2-benzodioxaborole (also known as B-methoxycatecholborane or MeO-Bcat) has emerged as a transformative reagent. The catechol ligand in MeO-Bcat delocalizes oxygen lone pairs into its aromatic ring, leaving the boron p-orbital highly electrophilic. This unique electronic profile allows MeO-Bcat to serve two critical functions in drug development workflows:

• As a Transesterification Agent: It converts inert Bpin esters into highly reactive Bcat esters in situ, unlocking deboronative radical chain reactions[2].

• As a Lewis Acidic Activator: It complexes with methanol to create an exceptional, metal-free hydrogen-atom transfer (HAT) agent for the mild reduction of organoboranes[3].

Application I: In Situ Transesterification for Deboronative Radical Chain Reactions

Causality & Experimental Insights

Directly utilizing alkyl-Bcat esters is often impractical for pharmaceutical scale-up due to their rapid hydrolytic degradation. By employing a substoichiometric amount (0.3 equivalents) of MeO-Bcat, chemists can store and handle stable Bpin esters, generating the sensitive Bcat species only in situ[4].

The substoichiometric ratio is critical: it prevents the accumulation of excess radical-active species that could lead to undesired homocoupling or protodeboronation, while maintaining a steady state of the reactive intermediate necessary to propagate the radical chain process[1]. Furthermore, catalytic amounts of TMSOTf and MeOH are added to accelerate the boron-exchange kinetics.

Quantitative Comparison of Organoboron Reactivity

Property	Alkyl-Bpin	Alkyl-Bcat	Alkyl-Bpin + MeO-Bcat (0.3 eq)
Lewis Acidity	Low (Sterically/Electronically Shielded)	High (Electrophilic p-orbital)	Dynamic (High in situ reactivity)
Bench Stability	Excellent (Air/Moisture Stable)	Poor (Hydrolyzes rapidly)	Excellent (Precursor is stable)
Radical Chain Reactivity	Inactive	Highly Active	Highly Active
Synthetic Utility	Ionic Cross-Couplings	Limited by handling difficulty	Broad (Halogenation, Allylation)

Reaction Workflow

Workflow of MeO-Bcat mediated transesterification and radical chain reaction.

Protocol 1: Deboronative Iodination of Alkyl-Bpin Esters

This self-validating protocol converts stable Bpin intermediates into alkyl iodides without the use of toxic heavy metals, ideal for API synthesis[4].

Reagents & Equipment:

• Alkyl pinacolboronic ester (1.0 equiv)

• TolSO₂I (1.5 equiv)

• 2-Methoxy-2H-1,3,2-benzodioxaborole (MeO-Bcat) (0.3 equiv)

• Di-tert-butyl hyponitrite (DTBHN) (3 mol%)

• TMSOTf (1 mol%, 0.05 M in DCM) and MeOH (12 mol%)

• Anhydrous Benzene (0.2 M)

• Flame-dried round-bottom flask with reflux condenser.

Step-by-Step Methodology:

• Preparation: Purge the flame-dried flask with Argon. Add the alkyl-Bpin ester (1.0 equiv) and TolSO₂I (1.5 equiv) to the flask.

• Catalyst Addition: Inject anhydrous benzene to achieve a 0.2 M concentration. Sequentially add MeO-Bcat (0.3 equiv), TMSOTf (1 mol%), MeOH (12 mol%), and the radical initiator DTBHN (3 mol%). Causality Note: TMSOTf/MeOH generates trace triflic acid to catalyze the transesterification.

• Reaction Execution: Heat the mixture to 70 °C and stir overnight (approx. 16 h).

• In-Process Monitoring: Validate reaction progress via TLC (hexane/EtOAc). The disappearance of the Bpin spot (visualized with KMnO₄ stain) confirms complete transesterification and radical consumption.

• Quench & Workup: Cool to room temperature. Partition the mixture between tert-butyl methyl ether (TBME, 20 mL/mmol) and deionized water.

• Purification: Separate the phases. Wash the organic layer with saturated aqueous NaHCO₃ (to neutralize any acidic sulfonic byproducts) and saturated NaCl. Dry over Na₂SO₄, filter, and concentrate in vacuo to yield the alkyl iodide.

Application II: Mild Radical Reduction of Organoboranes

Causality & Experimental Insights

Traditional methods for reducing organoboranes to alkanes require exceptionally harsh conditions (e.g., propionic acid at 162 °C or hydrogenolysis at >190 °C)[3]. These conditions are highly destructive to sensitive functional groups found in late-stage pharmaceutical intermediates. Alternatively, toxic tin hydrides (e.g., Bu₃SnH) are used, which leave unacceptable heavy metal residues.

MeO-Bcat offers a metal-free, mild alternative. When MeO-Bcat coordinates with methanol, the Lewis acid-base interaction significantly weakens the O-H bond of the alcohol. This in situ generated complex becomes a highly efficient hydrogen-atom transfer (HAT) agent, readily donating a hydrogen atom to alkyl radicals at ambient temperatures[3].

Mechanistic Pathway

Mechanistic pathway of radical reduction via the MeO-Bcat and methanol complex.

Protocol 2: Mild Radical Reduction of Alkenes to Alkanes

This protocol utilizes a hydroboration/reduction sequence to saturate double bonds under mild, tin-free conditions[3].

Reagents & Equipment:

• Alkene substrate (1.0 equiv)

• Catecholborane (1.5 equiv)

• Methanol (Excess, acts as both reagent and solvent component)

• Dimethylacetamide (DMA)

• Dry Air or O₂ (Initiator)

Step-by-Step Methodology:

• Hydroboration: In a Schlenk flask under Argon, dissolve the alkene (1.0 equiv) in DMA. Add catecholborane (1.5 equiv) dropwise at 0 °C. Stir at room temperature until hydroboration is complete (monitor via GC-MS for the disappearance of the alkene mass).

• Complex Generation: Add an excess of anhydrous methanol to the reaction mixture. Causality Note: Methanol reacts with the excess catecholborane to generate MeO-Bcat in situ, which immediately complexes with additional methanol to form the active HAT agent.

• Radical Initiation: Introduce a steady, controlled flow of dry air (O₂) into the headspace of the flask. The oxygen acts as a radical initiator, generating the initial alkyl radical from the B-alkylcatecholborane intermediate.

• Reduction: Stir the mixture at room temperature for 2-4 hours. The alkyl radical abstracts a hydrogen atom from the [MeO-Bcat • MeOH] complex to form the desired alkane.

• Validation & Isolation: Confirm the mass shift (addition of 2 AMU from the original alkene) via GC-MS. Dilute with water and extract with pentane or diethyl ether. Wash with 1M NaOH to remove catechol byproducts, dry over MgSO₄, and concentrate.

Sources

• 1. ORCID [orcid.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Application Note: In Situ Generation of 2-Methoxy-2H-1,3,2-benzodioxaborole for Radical-Mediated Cross-Coupling Reactions

Executive Summary

Organoboron compounds are foundational to modern cross-coupling methodologies and late-stage functionalization in drug discovery. While alkylboronic pinacol esters (Alkyl-Bpin) are universally favored for their bench-stability, commercial availability, and ease of purification, their reduced Lewis acidity renders them virtually inert in traditional radical chain reactions[1]. This application note details a breakthrough methodology for the in situ generation and utilization of 2-methoxy-2H-1,3,2-benzodioxaborole (MeO-Bcat) to unlock the radical reactivity of Alkyl-Bpin substrates[2]. By employing MeO-Bcat as a transesterification shuttle, researchers can seamlessly merge the stability of pinacol esters with the high reactivity of catechol esters, enabling robust, tin-free C–C and C–X deboronative cross-coupling workflows[3].

Mechanistic Rationale & Causality

To design a self-validating and highly efficient cross-coupling protocol, it is critical to understand the causality behind each reagent selection.

The Challenge with Pinacol Esters

Classical radical generation from organoboranes relies on nucleohomolytic substitution at the boron center. Alkyl-Bpin derivatives exhibit poor Lewis acidity, preventing the efficient formation of the required radical-ate complex[1]. Conversely, alkylboronic catechol esters (Alkyl-Bcat) are highly active in radical chemistry but suffer from severe hydrolytic instability, making them impractical for routine isolation and long-term storage[1].

The MeO-Bcat Transesterification Strategy

To bridge this reactivity gap,1 (MeO-Bcat) is introduced in substoichiometric amounts directly into the reaction matrix[3].

• Causality of MeO-Bcat (0.3 equiv): MeO-Bcat undergoes rapid boron-transesterification with the stable Alkyl-Bpin, generating the highly reactive Alkyl-Bcat in situ[1]. Crucially, MeO-Bcat is "radical inactive"—it does not generate methyl or methoxy radicals under these thermal conditions, ensuring it does not compete with the target alkyl radical during the chain process[1].

• Causality of the Catalyst System (TMSOTf / MeOH): A catalytic mixture of trimethylsilyl trifluoromethanesulfonate (TMSOTf, 1 mol%) and methanol (MeOH, 12 mol%) is employed to dramatically accelerate the transesterification equilibrium, ensuring a steady state of the active Alkyl-Bcat intermediate[3].

• Causality of the Initiator (DTBHN): Di-tert-butyl hyponitrite (DTBHN) is utilized at 3 mol%. DTBHN thermally decomposes at 70 °C to yield highly reactive alkoxyl/methyl radicals, safely initiating the chain process without the need for toxic organotin reagents or explosive peroxides[4].

Reaction Workflow & Signaling Pathway

Fig 1. Mechanistic pathway of deboronative radical cross-coupling via in situ transesterification.

Fig 2. Step-by-step experimental workflow for the radical-mediated cross-coupling protocol.

Experimental Protocols

Protocol A: Preparation of the Transesterification Shuttle (MeO-Bcat)

If not commercially sourced, MeO-Bcat can be prepared in situ by the complexation of catecholborane with methanol[5].

• Under an inert atmosphere (N₂ or Ar), dissolve catecholborane (1.0 equiv) in anhydrous dichloromethane (DCM).

• Slowly add anhydrous methanol (1.0 equiv) dropwise at 0 °C.

• The resulting Lewis acidic 5 acts as the active transesterification and reducing agent[5].

Protocol B: General Deboronative Radical C–C Cross-Coupling

This protocol describes the allylation of an Alkyl-Bpin using an allyl sulfone radical trap, validating the in situ generation approach[3].

Reagents:

• Alkyl-Bpin substrate: 1.0 equiv

• 2-Methoxy-1,3,2-benzodioxaborole (MeO-Bcat): 0.3 equiv

• Radical Trap (e.g., ethyl 2-((phenylsulfonyl)methyl)acrylate): 3.0 equiv

• DTBHN: 3 mol%

• TMSOTf: 1 mol% (added as a 0.05 M solution in DCM)

• Methanol (MeOH): 12 mol%

• Solvent: Anhydrous Benzene (0.4 M)

Step-by-Step Procedure:

• Reaction Assembly: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the Alkyl-Bpin (1.0 equiv), the sulfonyl radical trap (3.0 equiv), and DTBHN (3 mol%)[3].

• Solvent & Shuttle Addition: Evacuate and backfill the flask with Argon three times. Add anhydrous benzene to achieve a 0.4 M concentration. Inject MeO-Bcat (0.3 equiv)[3].

• Catalyst Injection: Add the transesterification catalysts: MeOH (12 mol%) followed by the TMSOTf solution (1 mol%)[3].

• Initiation & Propagation: Seal the flask and heat the mixture to 70 °C in a pre-heated oil bath. Stir vigorously overnight (approx. 12–16 hours)[3].

• Quench & Isolation: Cool the reaction to room temperature. Quench with saturated aqueous NaHCO₃ and extract three times with diethyl ether. Dry the combined organic layers over MgSO₄, concentrate in vacuo, and purify the cross-coupled product via silica gel column chromatography[3].

Quantitative Data Summary

The in situ generation of MeO-Bcat allows for highly modular cross-couplings. The table below summarizes the expected performance across various substrate classes and radical traps.

Substrate Class	Radical Trap / Partner	Bond Formed	Catalyst / Initiator	Temp (°C)	Expected Yield
Primary Alkyl-Bpin	Allyl Sulfone	C–C	TMSOTf/MeOH + DTBHN	70	75 - 85%
Secondary Alkyl-Bpin	Allyl Sulfone	C–C	TMSOTf/MeOH + DTBHN	70	80 - 90%
Tertiary Alkyl-Bpin	Sulfonyl Cyanide	C–C (Nitrile)	TMSOTf/MeOH + DTBHN	70	60 - 75%
Alkyl-Bpin	Halogen Donor (e.g., I₂)	C–X (Iodide)	TMSOTf/MeOH + DTBHN	70	70 - 85%

Data synthesized from benchmark deboronative radical chain reactions utilizing the MeO-Bcat transesterification strategy[3],[1].

References

• A Mild Radical Procedure for the Reduction of B-Alkylcatecholboranes to Alkanes. Journal of the American Chemical Society. 5

• A General Approach to Deboronative Radical Chain Reaction with Pinacol Alkylboronic Esters. ChemRxiv / Angewandte Chemie. 1

• Nicholas Tappin SNSF Postdoctoral Fellow (DTBHN Initiation Protocols). ResearchGate. 4

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• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Handling and Use of 2-Methoxy-2H-1,3,2-benzodioxaborole

Welcome to the technical support guide for 2-Methoxy-2H-1,3,2-benzodioxaborole. This document is designed for researchers, scientists, and drug development professionals to provide expert guidance on preventing the common yet critical issue of moisture-induced hydrolysis. By understanding the underlying chemistry and adhering to best practices, you can ensure the integrity of your reagent and the success of your experiments.

Section 1: Understanding the Core Problem - The Hydrolysis Pathway

This section addresses the fundamental properties of 2-Methoxy-2H-1,3,2-benzodioxaborole and the nature of its instability in the presence of moisture.

Q1: What is 2-Methoxy-2H-1,3,2-benzodioxaborole and why is it used?

2-Methoxy-2H-1,3,2-benzodioxaborole, also known as catechol methoxyborane, is a boronic ester derivative. Boronic acids and their esters are exceptionally valuable reagents in modern organic synthesis, most notably as key coupling partners in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction for forming carbon-carbon bonds.[1] This specific reagent is utilized for its particular reactivity and stability profile compared to other boronic acid derivatives.

Q2: What is moisture hydrolysis, and why is it a critical issue for this reagent?

Moisture hydrolysis is a chemical reaction where water molecules break down the boronic ester. The boron atom in the 2-Methoxy-2H-1,3,2-benzodioxaborole is electron-deficient (a Lewis acid), making it highly susceptible to attack by water, which acts as a Lewis base.[2] This irreversible reaction cleaves the B-O bonds within the dioxaborole ring, ultimately leading to the formation of catechol and methoxyboronic acid, which can further decompose.

The consequences of hydrolysis are severe for experimental outcomes:

• Reagent Inactivation: The degraded products are inactive in cross-coupling reactions, leading to significantly reduced or no yield of the desired product.[3]

• Reaction Failure: In many cases, the presence of excess water and degraded reagent can halt the catalytic cycle of reactions like the Suzuki-Miyaura coupling.[1][4]

• Inconsistent Results: Trace amounts of moisture can cause batch-to-batch variability, making experimental results difficult to reproduce.

• Purification Complications: The byproducts of hydrolysis can complicate the isolation and purification of the target molecule.

Caption: Recommended workflow for handling moisture-sensitive boronic esters.

Troubleshooting FAQ

Q7: My Suzuki-Miyaura reaction failed or gave a low yield. Could hydrolysis of the boronic ester be the cause? What else should I check?

Yes, hydrolysis is a primary suspect. If you have ruled out moisture contamination by following the protocols above, consider these other common issues in Suzuki-Miyaura couplings:

• Catalyst Activity: Ensure your palladium catalyst and ligands are active and not degraded.

• Base Choice: The choice and quality of the base (e.g., K₂CO₃, K₃PO₄) are critical. Ensure it is dry and finely powdered. Some anhydrous couplings paradoxically require a small, controlled amount of water to function, but this is distinct from uncontrolled reagent hydrolysis. [5]* Protodeboronation: This is a side reaction where the C-B bond is cleaved, destroying the nucleophile. It can be promoted by certain reaction conditions (e.g., high temperatures, certain bases). [4]* Solubility: Poor solubility of any reactant can hinder the reaction. [3] Q8: I suspect my stored reagent is partially hydrolyzed. Can I still use it? How can I confirm its quality?

Using a partially hydrolyzed reagent is not recommended as it will lead to lower, non-reproducible yields. To confirm its quality, the best method is to take a small sample (under inert conditions) and analyze it via ¹¹B NMR spectroscopy. A clean spectrum with a single major peak in the expected region for the boronic ester indicates good quality. The presence of multiple peaks or significant peak broadening suggests decomposition.

References

• Bernardini, R., et al. (2009). Stability of Boronic Esters to Hydrolysis: A Comparative Study. Chemistry Letters. [Link]

• Bernardini, R., et al. (2009). Stability of Boronic Esters to Hydrolysis: A Comparative Study. Oxford Academic. [Link]

• Various Authors. (2016). How Can I hydrolyse the boronate ester intermediate of corresponding aldehyde to alcohol for Hydroboration reaction? ResearchGate. [Link]

• Zhang, Y., et al. (2018). Internal and external catalysis in boronic ester networks. Semantic Scholar. [Link]

• Various Authors. (2021). Diagnosing issues with a failed Suzuki coupling? Reddit r/Chempros. [Link]

• Ludger Ltd. Product Guide for LT-KDMB-96. Ludger Ltd. [Link]

• Various Authors. (2014). How can I solve my problem with Suzuki coupling? ResearchGate. [Link]

• Nai, Y., et al. (2011). Microwave-Promoted Suzuki-Miyaura Cross-Coupling of 2-Arylbenzo-1,3,2-diazaborolane, The New Suzuki Coupling Partners. International Journal of Molecular Sciences. [Link]

• Loba Chemie. (2024). 2-METHOXYETHANOL EXTRA PURE Safety Data Sheet. Loba Chemie. [Link]

• United Initiators. (2022). CUROX®M-402 Safety Data Sheet. United Initiators. [Link]

• MOLBASE. 2-methoxy-1,3,2-benzodioxaborole | 72035-41-7. MOLBASE Encyclopedia. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]

Technical Support Center: Optimizing Palladium Catalyst Turnover for the Synthesis of 2-Methoxy-2H-1,3,2-benzodioxaborole

Welcome to the technical support and troubleshooting center for the catalytic hydroboration of carbon dioxide (CO₂). While 2-Methoxy-2H-1,3,2-benzodioxaborole (CH₃OBcat) is a highly valuable Lewis acidic boron reagent and C1 chemical feedstock, its synthesis via palladium-catalyzed CO₂ reduction with catecholborane (HBcat) is frequently bottlenecked by poor catalyst turnover.

As a Senior Application Scientist, I have structured this guide to address the mechanistic "pitfalls" of POCOP-type palladium pincer complexes. By understanding the causality behind catalyst deactivation, you can implement field-proven strategies to maximize your Turnover Number (TON) and Turnover Frequency (TOF).

Part 1: Diagnostic FAQs & Troubleshooting

Q: Why does my POCOP-type Palladium catalyst stall at a Turnover Number (TON) of ~85? A: The premature cessation of catalysis is typically driven by two off-cycle "pitfalls" specific to palladium systems ()[1]. First, the active palladium hydride intermediate can react with excess catecholborane to eliminate H₂, forming a catalytically dormant palladium boryl species ({2,6-(R₂PO)₂C₆H₃}PdBcat)[1]. Second, the increased nucleophilicity of the Pd-bound X-type ligand can trigger unproductive consumption of HBcat, converting it into B₂(cat)₃ and B₂H₆ rather than reducing CO₂[1].

Q: How does ligand steric bulk affect catalyst longevity? A: Steric tuning is critical to prevent ligand degradation. POCOP pincer complexes feature vulnerable P–O bonds. When utilizing less bulky substituents (e.g., isopropyl groups) on the phosphinite arms, the catalyst is highly susceptible to P–O bond cleavage by HBcat[1]. Upgrading to bulkier tert-butyl (tBu) substituents shields the P–O bonds, significantly reducing ligand degradation, although it may slightly decrease the initial reaction rate with CO₂[1].

Q: How can I achieve Turnover Frequencies (TOF) >1000 h⁻¹? A: To surpass the limitations of standard hydride or formate precatalysts, switch to a bis(phosphinite) pincer-ligated palladium thiolate complex ()[2]. Palladium thiolate complexes (e.g., featuring an -SPh ligand) alter the initiation kinetics and stabilize the metal center against boryl-trap formation. This specific modification has been proven to achieve TOFs up to 1780 h⁻¹ at room temperature under just 1 atm of CO₂[2].

Part 2: Quantitative Performance Comparison

To guide your experimental design, the following table summarizes the causal relationship between precatalyst design and turnover performance during CO₂ hydroboration.

Precatalyst Type	Ligand Sterics	X-Type Ligand	Max TON	TOF (h⁻¹)	Primary Deactivation Pathway
POCOP-Pd	Isopropyl (iPr)	Hydride (-H)	~85	~85	Pd-Boryl formation & P–O cleavage
POCOP-Pd	tert-Butyl (tBu)	Formate (-OCHO)	~85	~85	Unproductive HBcat consumption
POCOP-Pd	Isopropyl (iPr)	Thiolate (-SPh)	>1780	1780	Highly stable; minimal degradation

Part 3: Mechanistic Pathway & Deactivation Diagram

The following diagram illustrates the active catalytic cycle for generating 2-Methoxy-2H-1,3,2-benzodioxaborole, alongside the critical off-cycle pitfalls that destroy palladium catalyst turnover.

Caption: Catalytic cycle of CO₂ hydroboration and Pd-boryl/degradation off-cycle pitfalls.

Part 4: Self-Validating Experimental Protocol

To bypass the pitfalls mapped above, use the following self-validating workflow utilizing a thiolate-ligated Pd complex.

Protocol: High-Turnover Synthesis of 2-Methoxy-2H-1,3,2-benzodioxaborole

• Step 1: Precatalyst Activation & Solution Preparation

  • Action: Dissolve 1.0 mol% of the bis(phosphinite) pincer-ligated palladium thiolate complex in dry C₆D₆.

  • Causality: Using a non-coordinating solvent prevents solvent-induced competitive inhibition at the vacant coordination site required for CO₂ binding, ensuring rapid initiation.

• Step 2: CO₂ Saturation

  • Action: Purge the reaction vessel with 1 atm of dry CO₂ for 15 minutes before introducing the borane reagent.

  • Causality: Establishing a high local concentration of CO₂ provides a thermodynamic advantage, allowing CO₂ insertion to outcompete the unproductive reaction between the Pd center and HBcat, thereby minimizing B₂(cat)₃ waste[1].

• Step 3: Controlled Borane Addition

  • Action: Add catecholborane (HBcat) dropwise over 30 minutes under continuous stirring.

  • Causality: Keeping the steady-state concentration of HBcat low prevents the active Pd-H intermediate from undergoing H₂ elimination with excess HBcat, effectively starving the pathway that leads to the dead Pd-Bcat trap[1].

• Step 4: In-Situ ¹¹B NMR Validation (Self-Validating Check)

  • Action: Monitor the reaction kinetics directly via ¹¹B NMR.

  • Validation Logic: A successful, high-turnover reaction will show the rapid disappearance of the HBcat doublet (~28 ppm) and the emergence of a strong singlet for 2-Methoxy-2H-1,3,2-benzodioxaborole at ~22 ppm. If you observe a growing signal at ~24 ppm, this indicates B₂(cat)₃ formation—a real-time warning that your CO₂ concentration is too low or your HBcat addition is too fast.

References

• Adhikary, A., Saha, S., Kumar, N. S., Oliver, A. G., Krause, J. A., & Guan, H. (2023). Pitfalls for POCOP-Type Palladium Pincer Complexes in Catalytic Reduction of CO₂ with Catecholborane. Organometallics, 42(10), 1525-1537. URL:[Link]

• Ma, Q.-Q., Liu, T., Li, S., Zhang, J., Chen, X., & Guan, H. (2016). Highly efficient reduction of carbon dioxide with a borane catalyzed by bis(phosphinite) pincer ligated palladium thiolate complexes. Chemical Communications, 52(98), 14262-14265. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Highly efficient reduction of carbon dioxide with a borane catalyzed by bis(phosphinite) pincer ligated palladium thiolate complexes - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Column chromatography purification techniques for 2-Methoxy-2H-1,3,2-benzodioxaborole mixtures

Overview

2-Methoxy-2H-1,3,2-benzodioxaborole (commonly known as catechol methyl borate or MeO-Bcat) is a highly reactive organoboron reagent frequently utilized in radical chain reactions and in situ boron-transesterification . However, isolating MeO-Bcat from crude reaction mixtures presents a significant chromatographic challenge. Its inherent moisture sensitivity and Lewis acidity often lead to severe streaking, irreversible adsorption, and on-column hydrolysis when using standard silica gel.

This technical guide provides field-proven troubleshooting strategies, causal explanations for degradation, and self-validating protocols to ensure high-yield purification of MeO-Bcat mixtures.

Core Principles: The Causality of Chromatographic Failure

To successfully purify MeO-Bcat, one must understand the thermodynamic and kinetic forces driving its degradation on standard stationary phases:

• The Lewis Acidity Problem (Over-Adsorption): The boron atom in MeO-Bcat possesses an empty p-orbital, making it a strong Lewis acid. Standard silica gel is rich in free, weakly acidic silanol groups (-OH) that act as Lewis bases. When MeO-Bcat is loaded onto a standard column, these silanols coordinate with the boron center. This strong Lewis acid-base complexation causes the compound to streak extensively, resulting in poor resolution and massive material loss.

• The Hydrolysis Problem (Degradation): MeO-Bcat is highly susceptible to nucleophilic attack by water. The slightly acidic microenvironment of standard silica gel catalyzes this process. Exposure to ambient moisture or protic solvents rapidly cleaves the B-O bonds, degrading MeO-Bcat into catechol, boric acid, and methanol.

The Solution Strategy: Successful purification requires neutralizing the active silanol sites. This is achieved by impregnating the silica gel with boric acid (B-Silica), which preferentially binds to the silanols, thereby reducing the overall Lewis basicity of the stationary phase and suppressing over-adsorption .

Mandatory Visualizations

Figure 1: Degradation pathways of MeO-Bcat via silanol complexation and moisture-driven hydrolysis.

Figure 2: Purification workflow and stationary phase selection for crude MeO-Bcat mixtures.

Troubleshooting Guide & FAQs

Q: Why does my MeO-Bcat mixture streak extensively on a standard silica column, resulting in poor yields? A: Standard silica gel contains free silanol groups that act as Lewis bases, coordinating with the empty p-orbital of the boron atom in MeO-Bcat. This strong interaction causes irreversible adsorption. To resolve this, you must switch to Boric Acid-Impregnated Silica (B-Silica) or Neutral Alumina to mask these active sites.

Q: Can I use standard reverse-phase chromatography or aqueous workups for MeO-Bcat? A: Absolutely not. MeO-Bcat is highly sensitive to moisture. Aqueous mobile phases or workups will immediately hydrolyze the boronic ester into catechol and boric acid. You must use strictly anhydrous, non-protic solvent systems (e.g., Hexanes/Ethyl Acetate or Cyclohexane/tert-Butyl methyl ether).

Q: I used B-Silica, but my recovery is still low. What went wrong? A: There are two common culprits:

• Insufficient drying of the B-Silica: If the B-Silica was not dried thoroughly under vacuum at 60°C, residual ethanol/water from the impregnation process will hydrolyze your product on the column.

• Slow elution: Even on deactivated silica, boronic esters have a finite half-life. Flash chromatography must be performed rapidly (ideally under 15-20 minutes).

Q: How can I self-validate that my B-Silica is properly prepared before risking my crude mixture? A: Run a blank Thin Layer Chromatography (TLC) plate. Spot a stable, commercially available pinacol boronic ester (e.g., phenylboronic acid pinacol ester) on both a standard TLC plate and a B-TLC plate (prepared using the same boric acid solution). If the spot streaks on the standard plate but remains a tight, circular spot with a higher Rf on the B-TLC plate, your impregnation protocol was successful and the system is validated.

Experimental Protocols

Protocol A: Preparation of Boric Acid-Impregnated Silica Gel (B-Silica)

This method effectively suppresses the loss of boron-containing compounds due to over-adsorption .

• Dissolution: Dissolve 5.0 g of Boric Acid in 100 mL of anhydrous Ethanol.

• Impregnation: Add 100 g of standard flash silica gel (230–400 mesh) to the solution. Swirl the suspension gently for 1 hour at room temperature to ensure uniform coating of the silanol sites.

• Filtration: Remove the excess solvent by vacuum filtration using a Büchner funnel. Wash the silica cake with an additional 50 mL of anhydrous Ethanol.

• Drying (Critical Step): Transfer the impregnated silica to a round-bottom flask. Dry in vacuo (using a rotary evaporator or vacuum oven) at 60°C for at least 2 hours until the silica flows freely as a dry powder.

• Storage: Store the B-Silica in an airtight desiccator. Use within 1 week for optimal results.

Protocol B: Rapid Filtration via Neutral Alumina

Ideal for mixtures where impurities are significantly different in polarity, allowing for a fast "plug" filtration rather than high-resolution separation.

• Column Packing: Pack a short, wide column (e.g., 5 cm diameter) with 50 g of Neutral Alumina (Brockmann Grade I) using an anhydrous, non-protic solvent mixture (e.g., 9:1 Hexane/Dichloromethane).

• Loading: Dissolve the crude MeO-Bcat mixture in a minimum volume of anhydrous Dichloromethane and load it carefully onto the alumina bed.

• Elution: Elute rapidly with the chosen anhydrous solvent system under positive nitrogen pressure. Collect large fractions.

• Concentration: Immediately concentrate the product-containing fractions under reduced pressure (bath temperature <35°C) to minimize thermal degradation.

Data Presentation

Table 1: Comparison of Stationary Phases for MeO-Bcat Purification

Stationary Phase	Lewis Basicity	Hydrolysis Risk	Resolution Power	Recommended Use Case
Standard Silica Gel	High (Free Silanols)	High	Excellent	Not Recommended (Causes streaking/degradation)
B-Silica (Impregnated)	Low (Masked Silanols)	Low (If dried properly)	Moderate to Good	Complex mixtures requiring distinct band separation
Neutral Alumina	Very Low	Very Low	Low	Rapid plug filtration of crude reaction mixtures

Table 2: Troubleshooting Matrix for MeO-Bcat Chromatography

Observation	Root Cause	Corrective Action
Severe Streaking on TLC/Column	Lewis acid-base complexation with silica	Switch to B-Silica or Neutral Alumina.
Product Degradation (Catechol formation)	Moisture in solvents or stationary phase	Use strictly anhydrous, non-protic solvents; ensure B-Silica is fully dried.
Co-elution of Impurities	Reduced resolution power of deactivated phases	Optimize solvent gradient (e.g., slower ramp of Ethyl Acetate in Hexanes).

References

• Hitosugi, S., Tanimoto, D., Nakanishi, W., & Isobe, H. (2012). A Facile Chromatographic Method for Purification of Pinacol Boronic Esters. Chemistry Letters, 41(9), 972-973. URL:[Link]

• André-Joyaux, E., Kuzovlev, A., Tappin, N. D. C., & Renaud, P. (2020). A General Approach to Deboronative Radical Chain Reaction with Pinacol Alkylboronic Esters. ChemRxiv. URL:[Link]

Technical Support Center: Solvent Optimization for 2-Methoxy-2H-1,3,2-benzodioxaborole Synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting advice and answers to frequently asked questions regarding the synthesis of 2-Methoxy-2H-1,3,2-benzodioxaborole, with a specific focus on the critical role of solvent selection and optimization.

Introduction

2-Methoxy-2H-1,3,2-benzodioxaborole is a key intermediate in organic synthesis, valued for its role in forming carbon-carbon and carbon-heteroatom bonds. While its synthesis from catechol and a boron source appears straightforward, achieving high purity and yield requires careful control of reaction conditions, particularly the solvent environment. This guide addresses common challenges encountered during its synthesis, explaining the chemical principles behind our recommended solutions to empower you to optimize your experimental outcomes.

Core Synthesis Pathway: An Overview

The most common and efficient synthesis of 2-Methoxy-2H-1,3,2-benzodioxaborole involves the condensation reaction between catechol and trimethoxyborane. This is an equilibrium-driven reaction where the removal of the methanol byproduct is crucial for driving the reaction to completion and achieving a high yield.

Caption: Synthesis of 2-Methoxy-2H-1,3,2-benzodioxaborole.

Troubleshooting Guide

This section addresses specific problems in a question-and-answer format to help you resolve common experimental hurdles.

Q1: My reaction yield is consistently low (<70%). What are the primary causes and how can I improve it?

A1: Low yield is the most common issue and typically stems from one of three areas: reaction equilibrium, reagent quality, or reaction conditions.

• Equilibrium and Methanol Removal (Most Common Cause): The synthesis is a reversible reaction. The presence of the methanol byproduct in the reaction mixture will push the equilibrium back towards the starting materials, limiting your yield.

  • Solution: Employ an aprotic solvent that forms a low-boiling azeotrope with methanol, such as toluene or n-heptane .[1] Using a Dean-Stark apparatus allows for the continuous physical removal of the methanol-solvent azeotrope, effectively driving the reaction to completion. If a Dean-Stark is not feasible, conducting the reaction at the boiling point of a solvent like THF can help drive off some methanol, but it is less efficient.

• Moisture Contamination: Boron compounds, including trimethoxyborane and the product itself, are highly sensitive to moisture.[2] Water will hydrolyze the trimethoxyborane to boric acid and methanol, and the final product back to catechol.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried before use.[3] Use anhydrous solvents and handle reagents under an inert atmosphere (e.g., argon or nitrogen).

• Reagent Purity: The purity of your catechol and trimethoxyborane is critical. Impurities can lead to side reactions or inhibit the primary reaction.

  • Solution: Use high-purity reagents. If necessary, purify catechol by recrystallization or sublimation before use.

Sources

• 1. Economical and convenient procedures for the synthesis of catecholborane - Eureka | Patsnap [eureka.patsnap.com]
• 2. lookchem.com [lookchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]

Reference Data & Comparative Studies

The Definitive Guide to HPLC Validation for 2-Methoxy-2H-1,3,2-benzodioxaborole Purity

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Methodological Workflow

Executive Summary & The Analytical Challenge

2-Methoxy-2H-1,3,2-benzodioxaborole (also known as B-methoxycatecholborane) is a highly reactive, moisture-sensitive boronate ester utilized extensively in deboronative radical chain reactions and complex Suzuki-Miyaura cross-couplings[1]. Accurately determining the purity of this reactive intermediate is critical for ensuring reaction efficiency and downstream pharmaceutical safety.

However, analyzing boronate esters presents a severe analytical challenge: hydrolytic instability . The boron atom's empty p-orbital makes it exceptionally susceptible to nucleophilic attack by water[2]. When subjected to standard Reversed-Phase HPLC (RP-HPLC) conditions—which rely on aqueous mobile phases and acidic modifiers—2-Methoxy-2H-1,3,2-benzodioxaborole undergoes rapid on-column degradation into catechol and boric acid[3]. This artifactual degradation leads to false impurity reporting and invalidates the purity assessment.

To solve this, analytical scientists must abandon standard RP-HPLC templates and adopt orthogonal strategies. This guide objectively compares the performance of an Optimized Low-Silanol RP-HPLC Method and Supercritical Fluid Chromatography (SFC-MS) against traditional alternatives, providing field-proven, self-validating experimental protocols.

Degradation pathway of 2-Methoxy-2H-1,3,2-benzodioxaborole in aqueous media.

Comparative Analysis of Purity Determination Methods

Selecting the correct analytical method requires balancing the need for chromatographic resolution against the chemical reality of the analyte's instability. Below is a head-to-head comparison of the available analytical alternatives.

Standard RP-HPLC (The Failing Baseline)

Standard RP-HPLC typically utilizes C18 columns with water/acetonitrile gradients modified with 0.1% formic acid. Causality of Failure: Acidic modifiers protonate the leaving group of the boronate ester, drastically lowering the activation energy for nucleophilic attack by water[3]. Furthermore, residual silanols on standard silica columns act as localized acidic catalysts, leading to >50% on-column hydrolysis.

Normal-Phase HPLC (NP-HPLC)

NP-HPLC avoids water entirely by using non-polar mobile phases (e.g., hexane/ethyl acetate). While this prevents hydrolysis, it suffers from severe limitations. Causality of Limitations: NP-HPLC is generally restricted to isocratic elution. This causes significant band broadening for late-eluting polar impurities, drastically reducing sensitivity and making it unsuitable for complex impurity profiling[2].

Supercritical Fluid Chromatography (SFC-MS) (The Gold Standard)

SFC-MS replaces the aqueous mobile phase with supercritical CO₂. Causality of Success: By eliminating water and utilizing a methanolic ammonia cosolvent, SFC provides a completely aprotic environment that stabilizes the boronate ester while offering the gradient capabilities and high sensitivity (LOD ~0.01 ppm) of UHPLC systems[4].

Optimized Low-Silanol RP-HPLC (The Accessible Workhorse)

For laboratories lacking SFC infrastructure, RP-HPLC can be salvaged through strict chemical control. Causality of Success: By utilizing hybrid organic-inorganic stationary phases (e.g., XTerra MS C18) that lack active residual silanols, removing all pH modifiers (no acids/buffers), and utilizing strictly non-aqueous sample diluents, on-column hydrolysis can be suppressed to <2%[3][5].

Quantitative Performance Comparison

Analytical Method	Mobile Phase / Carrier	Hydrolysis Risk	Sensitivity (LOD)	Gradient Capability	Cost & Accessibility
Standard RP-HPLC	Water/ACN + Formic Acid	Extreme (>50%)	Moderate	Yes	Low (Ubiquitous)
NP-HPLC	Hexane/Ethyl Acetate	Low	Low (Band Broadening)	No (Isocratic only)	Low
SFC-MS	Supercritical CO₂ + MeOH/NH₃	None (0%)	Ultra-High (0.01 ppm)	Yes	High (Specialized)
Optimized RP-HPLC	Water/ACN (No pH Modifier)	Very Low (<2%)	High	Yes	Low

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems . This means the method inherently tests for its own failure (hydrolysis) before reporting quantitative data.

Protocol A: Optimized Low-Silanol RP-HPLC Method

Recommended for standard analytical laboratories.

1. Reagent & System Preparation:

• Stationary Phase: Waters XTerra MS C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent hybrid particle column. Rationale: Eliminates acidic silanol catalysis[3].

• Mobile Phase A: MS-Grade Water (Strictly unbuffered, no acid).

• Mobile Phase B: MS-Grade Acetonitrile.

• Diluent: Anhydrous Acetonitrile. Rationale: The reactivity of boronic esters is pH-dependent; introducing protic solvents in the sample vial initiates pre-injection hydrolysis[2].

2. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C (Elevated temperatures accelerate hydrolysis; maintain ambient or sub-ambient[3]).

• Gradient: 5% B to 95% B over 15 minutes.

• Detection: UV at 210 nm / 254 nm.

3. Self-Validation Step (System Suitability Test - SST):

• Prepare a control standard containing 99% 2-Methoxy-2H-1,3,2-benzodioxaborole and 1% catechol (the primary degradation product).

• Inject the SST standard three times consecutively.

• Validation Logic: If the peak area ratio of catechol to the intact ester increases by >0.5% across the three injections, active on-column or in-vial hydrolysis is occurring. The system is invalid, and fresh anhydrous diluent must be prepared.

Protocol B: SFC-MS Method

Recommended for ultra-trace impurity profiling and genotoxic impurity estimation.

1. Reagent & System Preparation:

• Stationary Phase: Celeris Arginine column (250 mm × 4.6 mm, 5 µm)[4].

• Mobile Phase A: Supercritical CO₂.

• Mobile Phase B (Cosolvent): Acetonitrile:Methanol (80:20) containing 0.2% 7N methanolic ammonia. Rationale: The basic environment stabilizes the boronate ester against degradation[4][5].

2. Chromatographic Conditions:

• ABPR Pressure: 1500 psi.

• Gradient: 5% B to 50% B over 5 minutes, hold for 2 minutes, return to 5% B[4].

• Detection: Mass Spectrometry (ESI+ or APCI depending on ionization efficiency).

Decision tree for selecting the optimal analytical method for reactive boronate esters.

Method Validation Framework (ICH Guidelines)

When validating the chosen method for 2-Methoxy-2H-1,3,2-benzodioxaborole, strict adherence to ICH Q2(R1) guidelines is required, with special attention to the following parameters:

• Specificity: The method must demonstrate baseline resolution (Rs > 1.5) between the intact ester, catechol, and any synthetic byproducts (e.g., pinacol or other transesterification reagents).

• Solution Stability (Critical): Because boronate esters degrade in solution over time, standard and sample solutions must be validated for stability. Acceptance criteria: The assay value must not drop by more than 2.0% over the intended analytical run time (e.g., 12 hours in the autosampler at 4°C).

• Robustness: Small variations in column temperature (±2°C) and mobile phase composition (±2% organic) must be tested to ensure that these minor shifts do not trigger sudden on-column hydrolysis[4].

References

• Zhong, Q., et al.
• "Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals." American Pharmaceutical Review.
• Kumar, A., et al. "ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SILANOL SILICA BASED REVERSED PHASE HPLC - Taylor & Francis." Taylor & Francis Online.
• Kushwah, B. S., et al. "Analytical Strategy for Low-Level Estimation of Unstable Genotoxic Boronate Ester Impurities - ACS Publications.
• "A General Approach to Deboronative Radical Chain Reaction with Pinacol Alkylboronic Esters - Amazon S3." Amazon Web Services.

Sources

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking 2-Methoxy-2H-1,3,2-benzodioxaborole in Catalytic C-H Activation: A Comparative Analysis

A comprehensive evaluation of 2-Methoxy-2H-1,3,2-benzodioxaborole's performance in the pivotal C-H activation/borylation reaction remains a significant gap in the current chemical literature. While iridium-catalyzed C-H borylation has become a cornerstone for the synthesis of valuable organoboron compounds, the efficiency and applicability of this specific methoxy-substituted benzodioxaborole as a borylating agent are not documented in publicly available research.

Catalytic C-H activation is a transformative strategy in modern organic synthesis, offering a more atom-economical and efficient route to functionalized molecules by directly converting ubiquitous C-H bonds into new chemical linkages.[1][2] This approach is particularly impactful in drug discovery and development, where the late-stage functionalization of complex molecules can accelerate the identification of new therapeutic candidates.[3] Among the various C-H activation methodologies, iridium-catalyzed borylation stands out for its broad substrate scope and functional group tolerance.[2][4]

The established iridium-catalyzed C-H borylation systems typically employ a combination of an iridium precursor, such as [Ir(OMe)(COD)]2, and a nitrogen-based ligand, like 4,4'-di-tert-butyl-2,2'-bipyridine (dtbpy).[4] The crucial role of the boron source is most commonly filled by bis(pinacolato)diboron (B2pin2) or pinacolborane (HBpin).[1][2] These reagents have been extensively studied and optimized, providing reliable and high-yielding routes to a vast array of aryl- and alkylboronate esters.

A thorough review of scientific databases and chemical literature reveals no specific experimental data or comparative studies on the use of 2-Methoxy-2H-1,3,2-benzodioxaborole in this context. While related compounds like catecholborane (1,3,2-benzodioxaborole) are known, they are primarily utilized as reducing agents.[5] The performance, reactivity, and potential advantages or disadvantages of 2-Methoxy-2H-1,3,2-benzodioxaborole in iridium-catalyzed C-H activation cycles remain uncharacterized.

Consequently, a direct, data-driven comparison of its efficiency against benchmark reagents like B2pin2 is not possible at this time. To conduct such a comparison, a systematic experimental investigation would be required.

Future Experimental Framework for Benchmarking

Should 2-Methoxy-2H-1,3,2-benzodioxaborole become available for study in C-H activation, a rigorous benchmarking protocol would be necessary to evaluate its potential. This would involve:

Head-to-Head Reaction Yield Comparison:

A standardized iridium-catalyzed C-H borylation of a model aromatic substrate (e.g., benzene, toluene) would be performed using 2-Methoxy-2H-1,3,2-benzodioxaborole and B2pin2 under identical reaction conditions. Key metrics for comparison would be the isolated yields of the corresponding boronate ester products.

Substrate Scope Evaluation:

The utility of a borylating agent is defined by its compatibility with a wide range of functional groups and heterocyclic systems. A comparative study would need to assess the performance of both reagents across a diverse panel of substrates, including electron-rich and electron-deficient arenes, as well as common heterocyclic motifs found in medicinal chemistry.

Investigation of Regioselectivity:

For substituted aromatic substrates, the regioselectivity of the C-H borylation is a critical factor. The directing effects and steric sensitivities of the catalyst system with 2-Methoxy-2H-1,3,2-benzodioxaborole would need to be compared to the well-established patterns observed with B2pin2.

Mechanistic and Kinetic Studies:

To understand any observed differences in reactivity, kinetic studies could be employed to determine the reaction rates with each borylating agent. This could provide insights into the turnover-limiting step of the catalytic cycle and how it is influenced by the boron source.

Standard Iridium-Catalyzed C-H Borylation Protocol (for future comparison)

For the purpose of future benchmarking, a typical experimental procedure for iridium-catalyzed C-H borylation is provided below. This protocol would be adapted to compare 2-Methoxy-2H-1,3,2-benzodioxaborole with a standard reagent like B2pin2.

Materials:

• Iridium precursor: [Ir(OMe)(COD)]2

• Ligand: 4,4'-di-tert-butyl-2,2'-bipyridine (dtbpy)

• Borylating Agent 1: Bis(pinacolato)diboron (B2pin2)

• Borylating Agent 2: 2-Methoxy-2H-1,3,2-benzodioxaborole

• Substrate: Aromatic or heteroaromatic compound

• Solvent: Anhydrous, inert solvent (e.g., octane, THF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under an inert atmosphere, a reaction vessel is charged with [Ir(OMe)(COD)]2 (e.g., 1.5 mol%) and dtbpy (e.g., 3 mol%).

• The chosen borylating agent (B2pin2 or 2-Methoxy-2H-1,3,2-benzodioxaborole, e.g., 1.2 equivalents) and the substrate (e.g., 1.0 equivalent) are added.

• Anhydrous solvent is added to achieve the desired concentration.

• The reaction mixture is stirred at a specified temperature (e.g., 80 °C) for a set period (e.g., 16 hours).

• Upon completion, the reaction is cooled to room temperature, and the solvent is removed under reduced pressure.

• The crude product is then purified by an appropriate method, such as column chromatography, to isolate the desired boronate ester.

• The structure and purity of the product are confirmed by analytical techniques (e.g., NMR spectroscopy, mass spectrometry).

Visualizing the Catalytic Cycle

The generally accepted mechanism for iridium-catalyzed C-H borylation provides a framework for understanding the role of the borylating agent.

Figure 1. A simplified diagram of the iridium-catalyzed C-H borylation cycle.

References

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• Synthesis of complex aryl MIDA boronates by Rh-catalyzed [2+2+2] cycloaddition. (2023). Chemical Science, 14(22), 5985–5991. [Link]

• Berry, J. (2022). IRIDIUM-CATALYZED C-H BORYLATION. Illinois Chemistry. [Link]

• Ros, A., Fernández-Salas, J. A., & Harrity, J. P. A. (2021). Iridium-Catalysed C−H Borylation of Heteroarenes: Balancing Steric and Electronic Regiocontrol. Angewandte Chemie International Edition, 60(6), 2796–2811. [Link]

• Boebel, T. A., & Hartwig, J. F. (2012). Iridium-Catalyzed, Substrate-Directed C–H Borylation Reactions of Benzylic Amines. Organic Letters, 14(14), 3628–3631. [Link]

• Sasaki, I., Taguchi, J., Doi, H., & Ito, H. (2016). Iridium(I)-catalyzed C-H Borylation of alpha,beta-Unsaturated Esters with Bis(pinacolato)diboron. HUSCAP. [Link]

• Yamamoto, Y., Konakazawa, Y., Fujiwara, K., & Ogawa, A. (2024). Supporting Information for Transition-metal-free synthesis of arylboronates via thermal generation of aryl radicals from triarylbismuthines in air. Beilstein Journal of Organic Chemistry, 20, 2577–2584. [Link]

• Synthesis of Benzoxaboroles by ortho-Oxalkylation of Arylboronic Acids with Aldehydes/Ketones in the Presence of Brønsted Acids. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]

• Ishiyama, T., Isou, H., Kikuchi, T., & Miyaura, N. (2009). Ortho-C-H borylation of benzoate esters with bis(pinacolato)diboron catalyzed by iridium-phosphine complexes. Royal Society of Chemistry. [Link]

• Ishiyama, T., Isou, H., Kikuchi, T., & Miyaura, N. (2010). Ortho-CH borylation of benzoate esters with bis(pinacolato)diboron catalyzed by iridium-phosphine. HUSCAP. [Link]

• Palladium-Catalyzed Benzylic CH Borylation of Alkylbenzenes with Bis(pinacolato)diboron or Pinacolborane. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of 2-Methoxy-2H-1,3,2-benzodioxaborole

As researchers and developers, our commitment to innovation must be matched by an unwavering dedication to safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of responsible science. This guide provides a detailed protocol for the safe disposal of 2-Methoxy-2H-1,3,2-benzodioxaborole (CAS No. 72035-41-7)[1], a member of the boronic acid derivative family.

It is important to note that a specific, verified Safety Data Sheet (SDS) for 2-Methoxy-2H-1,3,2-benzodioxaborole was not available at the time of this writing. Therefore, the following procedures are synthesized from the known hazards of structurally similar benzodioxaborole derivatives and established best practices for laboratory chemical waste management.[2] This approach ensures a high standard of safety based on the compound's chemical class.

Hazard Identification and Risk Assessment

Understanding the potential hazards is the first step in any safe disposal protocol. Based on data from analogous boronic esters and related benzodioxaborole compounds, 2-Methoxy-2H-1,3,2-benzodioxaborole should be handled as a hazardous substance with the following potential classifications.[2]

• Skin Corrosion/Irritation: Expected to cause skin irritation.

• Serious Eye Damage/Eye Irritation: Poses a risk of serious eye irritation.

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

The causality behind these hazards lies in the reactivity of the boronic ester functional group, which can interact with biological macromolecules, leading to irritation upon contact. The ultimate degradation product of many boronic acids is boric acid, which is considered environmentally benign, but the parent compound and its immediate reaction byproducts must be treated as hazardous waste.

Personal Protective Equipment (PPE) and Safe Handling

Prior to initiating any disposal procedures, ensure all personnel are equipped with the appropriate PPE. The choice of PPE is directly dictated by the hazard assessment.

PPE Item	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or, preferably, tight-fitting safety goggles.[2]	To prevent contact with eyes, which can cause serious and potentially lasting irritation.
Hand Protection	Nitrile rubber gloves.	To prevent skin contact, which is likely to cause irritation.
Body Protection	Standard laboratory coat.	To protect skin and personal clothing from accidental splashes or spills.
Respiratory Protection	Not typically required if handled in a certified chemical fume hood.	A fume hood provides adequate ventilation to control exposure to dust or vapors, mitigating respiratory irritation.

Handling Causality: Always handle 2-Methoxy-2H-1,3,2-benzodioxaborole, whether in solid form or in solution, inside a certified chemical fume hood. This engineering control is the primary line of defense against inhaling dust or vapors that may cause respiratory tract irritation.

Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system, ensuring that waste is properly segregated, contained, and labeled at every stage.

Step 1: Segregation of Waste Streams

Proper segregation is critical to prevent dangerous reactions in the waste container.[2]

• Solid Waste: Collect unreacted 2-Methoxy-2H-1,3,2-benzodioxaborole, and any grossly contaminated items (e.g., weighing paper, spatulas with visible residue) in a dedicated solid waste container.

• Liquid Waste: If the compound is in solution, it must be collected in a dedicated liquid waste container compatible with the solvent used. Crucially, do not mix incompatible waste streams. For example, keep organic solvent waste separate from aqueous acidic or basic waste.

• Sharps Waste: Needles, syringes, or broken glass contaminated with the compound must be placed in a designated, puncture-proof sharps container.

• Contaminated Labware: Glassware and other labware that can be decontaminated should be triple-rinsed. The first rinse should be with a suitable solvent (e.g., acetone or ethanol) to dissolve the compound, and this rinseate must be collected as hazardous liquid waste . Subsequent rinses with detergent and water can then be performed.

Step 2: Waste Container Selection and Labeling

The integrity of the waste containment system is paramount.

• Select an Appropriate Container: Use only containers approved for chemical waste that are made of a material compatible with the waste type (e.g., a high-density polyethylene (HDPE) bottle for organic solvent waste). The original product container is often a suitable choice for waste.[3]

• Label the Container Clearly: Before adding any waste, affix a hazardous waste label. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "Waste 2-Methoxy-2H-1,3,2-benzodioxaborole."

  • The primary hazards (e.g., "Irritant").

  • The date accumulation started.

  • The name of the principal investigator or research group.

Step 3: Accumulation and Storage

• Add Waste to the Container: Carefully transfer the segregated waste into the appropriately labeled container.

• Keep Containers Closed: Waste containers must be securely closed at all times, except when actively adding waste. This prevents the release of vapors and protects against spills.

• Store in a Designated Area: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. The SAA should be under the control of the laboratory personnel, away from drains, and in secondary containment to capture any potential leaks.

Step 4: Arranging for Final Disposal

• Do Not Exceed Limits: Do not accumulate more than 55 gallons of hazardous waste in your SAA.

• Schedule a Pickup: Once the container is full or the project is complete, contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup. Do not attempt to dispose of this chemical down the drain or in the regular trash.[4] Final disposal must be carried out by a licensed hazardous waste disposal contractor.

Waste Management Decision Workflow

The following diagram outlines the logical flow for managing different waste streams containing 2-Methoxy-2H-1,3,2-benzodioxaborole.

Caption: Waste Management Decision Tree

References

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• Fisher Scientific. Safety Data Sheet for 2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Accessed March 26, 2026.
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A Senior Application Scientist's Guide to Handling 2-Methoxy-2H-1,3,2-benzodioxaborole

This document provides essential safety and handling protocols for 2-Methoxy-2H-1,3,2-benzodioxaborole (CAS No. 72035-41-7). As researchers and drug development professionals, our primary responsibility is to ensure a safe laboratory environment. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, empowering you to make informed safety decisions. The protocols outlined here are built on the principle of prudent practice, treating compounds with unknown or limited toxicological data with a high degree of caution.

Hazard Assessment: A Precautionary Approach

• Structural Analogs: Related benzodioxaborole compounds are known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2]

• Organoboron Compounds: Boronic acids and their esters are a widely used class of reagents. While many have low toxicity, some can be potent inhibitors of certain enzymes. The precautionary principle dictates that we handle them in a way that minimizes any potential for exposure.[3]

• Reactivity: As with many organometalloid reagents, the stability and reactivity with water or other lab chemicals should be considered. Always consult the specific reaction protocol.[3]

Given this information, we will proceed with the assumption that this compound is, at a minimum, an irritant to the skin, eyes, and respiratory tract, and potentially harmful if ingested.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is not a one-size-fits-all checklist; it is a risk-mitigation strategy. The following table outlines the minimum required PPE for handling 2-Methoxy-2H-1,3,2-benzodioxaborole.

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical safety goggles and a face shield.	Protects against splashes and potential aerosols. Standard safety glasses are insufficient. A face shield is required when handling larger quantities (>1g) or during procedures with a higher risk of splashing.[1][4][5]
Hand Protection	Chemically resistant nitrile gloves.	Prevents direct skin contact.[6] Gloves must be inspected for tears or holes before each use. If contact with the chemical occurs, remove gloves immediately, wash hands thoroughly, and don a new pair. Never reuse disposable gloves.[7][8]
Body Protection	Flame-resistant laboratory coat, fully buttoned.	Protects skin and personal clothing from accidental spills.[6] Long pants and closed-toe shoes are mandatory at all times in the laboratory.[6][8]
Respiratory Protection	Use within a certified chemical fume hood.	A fume hood is the primary engineering control to prevent inhalation of vapors or aerosols.[4][5] For situations where a fume hood is not feasible (e.g., cleaning a large spill), a NIOSH-approved respirator with organic vapor cartridges may be necessary.[4][9]

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring experimental integrity.

Preparation & Pre-Handling

• Designate a Workspace: All work with 2-Methoxy-2H-1,3,2-benzodioxaborole must be conducted within a certified chemical fume hood.[4][5]

• Verify Emergency Equipment: Before starting, confirm the location and operational status of the nearest safety shower and eyewash station.[4]

• Assemble Materials: Gather all necessary chemicals, glassware, and equipment. Ensure all glassware is free of cracks or defects.[8]

• Don PPE: Put on all required PPE as detailed in the table above before entering the designated workspace.

Handling & Experimental Procedure

• Container Handling: Keep the container tightly closed when not in use.[4] If the compound is a solid, avoid generating dust.[1][6]

• Transfer: Use a spatula or other appropriate tools for transferring solids. For liquids, use a syringe or pipette. Never pipet by mouth.[6][8]

• Heating: If the protocol requires heating, use a controlled heating source (e.g., heating mantle, oil bath) and avoid open flames. Ensure smooth boiling by using a stir bar or boiling chips.[8][10]

• Post-Handling: After handling, decontaminate the work area. Wash hands thoroughly with soap and water, even after wearing gloves.[5]

The following diagram illustrates the workflow for safely handling this compound.

Caption: Safe Handling Workflow for 2-Methoxy-2H-1,3,2-benzodioxaborole.

Emergency & Disposal Plan

Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][9]

• Skin Contact: Remove all contaminated clothing. Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[5][9]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4][5]

• Spills: Evacuate the area. For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed, labeled container for hazardous waste disposal. Ensure adequate ventilation. Do not allow the chemical to enter drains.[1][7][11]

Waste Disposal

• Chemical Waste: All waste containing 2-Methoxy-2H-1,3,2-benzodioxaborole must be collected in a dedicated, properly labeled, and sealed hazardous waste container.[6]

• Contaminated Materials: Any materials that have come into contact with the chemical, such as gloves, paper towels, and weighing papers, must also be disposed of as hazardous waste.[6]

• Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. The cleaned container can then be disposed of according to local regulations.[6]

This guide provides a framework for the safe handling of 2-Methoxy-2H-1,3,2-benzodioxaborole. Always supplement this information with a thorough review of your institution's specific safety protocols and the full Safety Data Sheet (SDS) for any related reagents used in your procedures.[3][12]

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• Vinylboronic acid, pinacol ester - Apollo Scientific. Apollo Scientific.
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